3-Bromo-2,4,5-trifluorobenzonitrile
Cat. No. B3033532
Key on ui cas rn:
104222-41-5
M. Wt: 235.99 g/mol
InChI Key: OQPHQCPPPSTEEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([F:12])[c:4]([C:5]#[N:6])[cH:7][c:8]([F:11])[c:9]1[F:10].[OH2:13].[S:14](=[O:15])(=[O:16])([OH:17])[OH:18]>>[Br:1][c:2]1[c:3]([F:12])[c:4]([C:5]([NH2:6])=[O:13])[cH:7][c:8]([F:11])[c:9]1[F:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1cc(F)c(F)c(Br)c1F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC(=O)c1cc(F)c(F)c(Br)c1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
